2-(2-(3,4-dimethoxyphenyl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-[2-(3,4-dimethoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl]-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C25H23N3O6S/c1-33-20-12-7-16(13-21(20)34-2)23-14-25(30)27(19-5-3-4-6-22(19)35-23)15-24(29)26-17-8-10-18(11-9-17)28(31)32/h3-13,23H,14-15H2,1-2H3,(H,26,29)
• InChI Key: RCJAGFMUVGDVBR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2CC(=O)N(C3=CC=CC=C3S2)CC(=O)NC4=CC=C(C=C4)[N+](=O)[O-])OC
• Molecular Formula: C25H23N3O6S
• Molecular Weight: 493.5 g/mol

Description

2-(2-(3,4-dimethoxyphenyl)-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)-N-(4-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C25H23N3O6S and its molecular weight is 493.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis Approaches : Innovative synthetic pathways have been developed for benzothiazepines and related heterocyclic compounds, providing foundational methods for creating complex molecules including derivatives similar to the compound . For instance, a new benzothiazepine derivative was synthesized by reacting o-aminothiophenol with specific acetamide precursors, showcasing a method that might be applicable for synthesizing the target compound (Nguyen, Bui, & Nguyen, 2018).

• Structural Characterization : The synthesized compounds are characterized using advanced spectroscopic techniques (IR, NMR, HR-MS), which are crucial for confirming the structures of complex organic molecules, including benzothiazepine derivatives. This rigorous characterization ensures the precise identification of newly synthesized compounds and their functional groups, potentially aiding in the analysis of the target compound.

Biological Activities and Potential Applications

• Antitumor Activity : Certain benzothiazepine derivatives have been evaluated for their antitumor activity against various human tumor cell lines, revealing some compounds to possess considerable anticancer activities. This suggests that related compounds, including the one of interest, might also exhibit potential as anticancer agents, subject to specific structural functionalities and biological evaluations (Yurttaş, Tay, & Demirayak, 2015).

• Antimicrobial Activity : The synthesis of substituted dibenzo[b,f][1,4]thiazepines and their evaluation against gram-positive and gram-negative bacteria highlight the antimicrobial potential of benzothiazepine derivatives. This indicates the possibility of the target compound or its derivatives serving as a basis for developing new antimicrobial agents (Tailor, Patel, & Malik, 2014).